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Compound of Interest

Compound Name: (R)-Phe-A110/B319

Cat. No.: B15560694

|. Introduction

(R)-Phe-A110/B319 is a research compound requiring careful handling and storage to ensure
its stability and integrity for accurate experimental results. This document provides detailed
guidelines for researchers, scientists, and drug development professionals on the proper
procedures for handling, storing, and working with this compound. The information is compiled
from available safety data sheets and chemical properties of similar compounds.

[I. Compound Properties

A summary of the known physical and chemical properties is presented in Table 1. This data is
essential for understanding the compound's behavior under various experimental conditions.

Table 1: Physical and Chemical Properties of (R)-Phe-A110/B319 and Structurally Similar

Compounds
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Property Value Source
Appearance White to off-white powder/solid  [1][2][3]
Odor Odorless to slight [11[2][3]
Molecular Formula C9H11NO2 [1]
Molecular Weight 165.19 g/mol [1114]
Melting Point 240 - 275 °C (464 - 527 °F) [1][21[3]
Solubility Soluble in water [1]

Stable under normal and
Stability recommended storage [1112][5]
conditions.

) ) Strong oxidizing agents, strong
Incompatible Materials i [1][5]
acids.

B Oxides of carbon (CO, CO2)
Hazardous Decomposition ] [1][2]I5]
and nitrogen (NOX).

[ll. Handling and Storage Protocols

Proper handling and storage are critical to maintain the quality of (R)-Phe-A110/B319.

1. Storage

o Short-term Storage: For immediate use, store the compound in a tightly sealed container in a
dry, cool, and well-ventilated place.[1][3]

e Long-term Storage: For long-term storage, it is recommended to keep the container tightly
closed and dry in a well-ventilated area.[5] Specific temperature recommendations, such as
2-8°C, should be followed if provided by the supplier.[6]

2. Handling

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, gloves, and a lab coat, to prevent skin and eye contact.[1]
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e Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust or aerosols.[5]

o Dust Formation: Avoid creating dust.[1][5] If dust is generated, use appropriate exhaust
ventilation.[5]

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[1] Remove and wash contaminated clothing before reuse.[2]

IV. Experimental Workflow

The following diagram illustrates a general workflow for handling and preparing (R)-Phe-
A110/B319 for an experiment.
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Fig. 1: General experimental workflow for (R)-Phe-A110/B319.
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V. Safety Precautions

A thorough understanding of the potential hazards is crucial for safe handling.

1. Hazard Identification

o May be harmful if inhaled and may cause respiratory tract irritation.[5]

o Causes skin and serious eye irritation.

2. First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.[5]

o Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[2]

[5]
o Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[2][5]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[2][5]
3. Spill and Disposal Procedures

o Small Spills: For small spills, sweep up the material and place it in a suitable container for
disposal.[5]

o Large Spills: For large spills, prevent the product from entering drains. Sweep up and shovel
into suitable containers for disposal.[5]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
VI. Signaling Pathway Interaction (Hypothetical)

While the specific signaling pathway for (R)-Phe-A110/B319 is not detailed in the provided
search results, many phenylalanine derivatives interact with amino acid transport systems and
metabolic pathways. The following diagram illustrates a hypothetical interaction with a generic
cell signaling pathway.
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Fig. 2: Hypothetical signaling pathway for (R)-Phe-A110/B319.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: (R)-Phe-A110/B319].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560694#r-phe-al10-b319-handling-and-storage-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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